3'-Amino-2',3'-dideoxy-5-methylcytidine

• IUPAC Name: 4-amino-1-[(2R,4S,5S)-4-amino-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidin-2-one
• InChI: InChI=1S/C10H16N4O3/c1-5-3-14(10(16)13-9(5)12)8-2-6(11)7(4-15)17-8/h3,6-8,15H,2,4,11H2,1H3,(H2,12,13,16)/t6-,7+,8+/m0/s1
• InChI Key: XEBUITLLHBSNAH-XLPZGREQSA-N
• Canonical SMILES: CC1=CN(C(=O)N=C1N)C2CC(C(O2)CO)N
• Isomeric SMILES: CC1=CN(C(=O)N=C1N)[C@H]2C[C@@H]([C@H](O2)CO)N
• Molecular Formula: C10H16N4O3
• DSSTOX Substance ID: DTXSID20711525
• Molecular Weight: 240.26 g/mol
• CAS RN: 87190-81-6

Description

3'-Amino-2',3'-dideoxy-5-methylcytidine, also known as AMDX, is a synthetic nucleoside analog that has shown promise as an antiviral agent. It is structurally similar to other nucleoside analogs like zidovudine and lamivudine, which are used to treat HIV and hepatitis B. AMDX has been shown to have antiviral activity against a number of viruses, including HIV, hepatitis B and C, and herpes simplex virus.

Scientific Research Applications

Antiviral Activity

3'-Amino-2',3'-dideoxy-5-methylcytidine and its derivatives have been extensively studied for their antiviral properties. Studies have found these compounds to be effective against various viruses, including HIV-1 and HIV-2. For instance, N4-phenylamino and N4-dimethylamino analogues of 3'-azido-2',3'-dideoxy-5-methylcytidine have demonstrated significant anti-HIV activity, comparable to AZT (Loakes et al., 1995)(Loakes et al., 1995).

Antineoplastic Activity

Several analogues of 3'-Amino-2',3'-dideoxy-5-methylcytidine have also been synthesized and evaluated for their antineoplastic (anti-cancer) activity. These include compounds like 3'-amino-2',3'-dideoxycytidine, which showed potent cytotoxic activity against neoplastic cells like L1210 and S-180 in vitro, and also exhibited antitumor activity in animal models (Lin et al., 1983)(Lin & Mancini, 1983).

Inhibition of Viral DNA Polymerase

Another significant application of these compounds is in inhibiting viral DNA polymerases. Studies have shown that triphosphates of sugar-modified 5-methyldeoxycytidines, including analogs of 3'-Amino-2',3'-dideoxy-5-methylcytidine, are potent inhibitors of hepatitis B virus DNA polymerase. These compounds have displayed effective and selective inhibition of the virus with minimal effects on cellular DNA polymerases (Matthes et al., 1991)(Matthes et al., 1991).

Application in Antimycobacterial Research

In addition to their antiviral and antineoplastic activities, derivatives of 3'-Amino-2',3'-dideoxy-5-methylcytidine have shown potential in antimycobacterial research. Compounds like 5-acetylenic derivatives of 2',3'-dideoxyuridine and 3'-fluoro-2',3'-dideoxyuridine have been synthesized and found effective against various strains of Mycobacterium, including drug-resistant Mycobacterium tuberculosis (Rai et al., 2007)(Rai et al., 2007).

Impact on DNA Replicative Intermediates

The influence of 3'-Amino-2',3'-dideoxy-5-methylcytidine on DNA replicative intermediates has been another area of research. Studies have demonstrated that this compound can inhibit DNA synthesis by reducing the rate of chain elongation at the replication fork, leading to a functional blocking of 3'-ends in DNA (Williams & Mancini, 1994)(Williams & Mancini, 1994).